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Compound of Interest

Compound Name: Bromic acid
CAS No.: 7789-31-3
Cat. No.: B1214919
Get Quote
. J

This guide provides comprehensive procedural and logistical information for the safe handling
and disposal of bromic acid in a laboratory setting. Adherence to these protocols is crucial for
ensuring the safety of researchers, scientists, and drug development professionals. Bromic
acid is a strong oxidizing agent and is highly corrosive.[1] It is unstable and only exists in dilute
agueous solutions.[1]

Hazard Identification and Classification

Understanding the hazards associated with bromic acid is the first step toward safe handling.
It is a strong irritant to the skin, eyes, and mucous membranes.[1]
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Hazard Classification Description

Physical Hazards Oxidizing liquid.[2] May be corrosive to metals.

Causes severe skin burns and eye damage.[3]
Health Hazards [4] May cause respiratory irritation.[3][4] Toxic if
inhaled.[4]

Harmful to aquatic life with long-lasting effects.

[5]

Environmental Hazards

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling bromic acid.[5][6]
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Protection Type Specific Equipment Purpose & Guidelines

) ) Must be tested and approved
Chemical splash-resistant
o under standards such as
) safety goggles with side
Eye/Face Protection OSHA 29 CFR 1910.133 or EU

protection or a full-face shield. o
EN166.[6] A face shield is

[61[71(8][°] . .
required for splash risks.[6][10]

) ] ] Select gloves based on an
Appropriate chemical-resistant ] )
_ evaluation of skin hazards,
Hand Protection gloves (e.g., Neoprene, Butyl

duration of use, and chemical
rubber).[6][8][10]

resistance.[6][11]

Prevents skin exposure.[6]

] Contaminated clothing should
] Alab coat or a chemical-
Body Protection ] not be allowed out of the
resistant apron.[6][7][8]
workplace and must be

washed before reuse.[6][7][12]

Use only in a well-ventilated
area, such as a chemical fume
hood.[6] If ventilation is ) ] )
) o A respirator is necessary if the
) ) inadequate or exposure limits )
Respiratory Protection acid produces fumes or
are exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[6][8]

vapors.[8][9]

Operational Plan: Safe Handling Protocol

A systematic approach to handling bromic acid is essential to minimize risks.

Engineering Controls and Preparation

e Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low.[6]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
vicinity of potential exposure.[6]
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» Store bromic acid in a cool, dry, well-ventilated area away from incompatible materials such
as bases, metals, and oxidizers.[8][13]

o Containers should be kept tightly closed and stored in a corrosion-resistant container with a
resistant inner liner.[13]

Handling Procedures

e Avoid all personal contact, including inhalation of vapors.[6]
e Do not eat, drink, or smoke in the handling area.[6][7]
e When transferring, use appropriate and clean equipment like funnels and pipettes.[8]

e Always add acid to water, never the other way around, to prevent violent spattering.[10]

Post-Handling
e Wash hands and any exposed skin thoroughly after handling.[6][12]

e Remove any contaminated clothing immediately and wash it before reuse.[6]

e Regularly clean the equipment and work area.[7]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1214919/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-bromic-acid
https://www.bofanchem.com/blog/what-are-the-safety-precautions-when-handling-acids-1133777.html
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Hydrobromic-Acid_2024-05-23.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Hydrobromic-Acid_2024-05-23.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.columbuschemical.com/MSDS/SDS/Hydrobromic%20Acid,%2048%25,%20ACS%202565.pdf
https://www.bofanchem.com/blog/what-are-the-safety-precautions-when-handling-acids-1133777.html
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC223325000&productDescription=HYDROBROMIC+ACID%2C+P.A.+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.columbuschemical.com/MSDS/SDS/Hydrobromic%20Acid,%2048%25,%20ACS%202565.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

Y

[Work in a Chemical Fume Hood]

\

[Ensure Emergency Equipment is Accessiblej
- J

Proceed to Handling

~

4 Handling

\

Perform Experiment

\

[Avoid Inhalation and ContacD

AN J

IAfter Experiment

4 N\

Post—H‘;ndling

Segregate Waste

Y

Gecontaminate Work Areaj

\

(Remove PPE and Wash Hands]

- J/

For Waste

4 N\

Disg 'osal

Label Waste Container

Y

Store in Designated Area

Y

E—\rrange for Professional DisposaD

- J

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of bromic acid.
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Disposal Plan

Proper disposal of bromic acid and any contaminated materials is critical to prevent
environmental harm and ensure regulatory compliance.

Waste Collection

o Collect waste bromic acid in a designated, compatible, and clearly labeled container.[12]
[13] The container should be corrosion-resistant.

¢ Do not mix with other waste streams unless compatibility has been confirmed.

Spill Management

e In the event of a small spill, trained personnel wearing appropriate PPE should contain the
spill with an inert absorbent material (e.g., sand, diatomaceous earth).[3][12]

e Do not use combustible materials for absorption.

o For a large spill, evacuate the area and contact the institution's environmental health and
safety department.[13]

Final Disposal
« All waste containing bromic acid must be disposed of as hazardous waste.[13]

» Arrange for collection by a licensed chemical waste disposal company.[5]

o Provide the waste manifest, including the Safety Data Sheet (SDS), to the disposal company.

[5]

e Itis crucial to adhere to all local, state, and federal regulations for hazardous waste disposal.

[5]

Emergency Procedures: First-Aid Measures

Immediate action is required in case of exposure to bromic acid.
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Exposure Route First-Aid Measures

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing.[12] If
Inhalation . . i —
not breathing, give artificial respiration.[2] Seek

immediate medical attention.[7][12]

Immediately take off all contaminated clothing.
) [12] Rinse the skin with plenty of water for at
Skin Contact ] ) ]
least 15 minutes.[2][12] Seek immediate

medical attention.[12]

Rinse cautiously with water for several minutes,
removing contact lenses if present and easy to

Eye Contact do.[3][12] Continue rinsing for at least 15
minutes.[2][12] Seek immediate medical
attention.[3][12]

Rinse mouth with water.[2] Do NOT induce
) vomiting.[12] Never give anything by mouth to
Ingestion _ . :
an unconscious person.[2] Seek immediate

medical attention.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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